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For Researchers, Scientists, and Drug Development Professionals
Introduction:

Chinomethionate, also known as oxythioquinox, is a fungicide and acaricide belonging to the
quinoxaline group. It has demonstrated efficacy against a range of pests and diseases in
greenhouse settings, most notably powdery mildew and various mite species. This document
provides detailed application notes and protocols for the use of chinomethionate in
greenhouse trials, with a focus on spray concentrations, application methodologies, and safety
precautions. The information is synthesized from publicly available product labels and scientific
literature. It is imperative to note that while chinomethionate has been used in agriculture,
some formulations may no longer be registered for use in all regions. Researchers should
always consult local regulations and conduct small-scale trials to determine optimal
concentrations and assess phytotoxicity for specific plant species and cultivars.

Quantitative Data Summary

The following tables summarize recommended spray concentrations for chinomethionate
(formulated as a 25% Wettable Powder or 250 g/kg active ingredient) based on available data,

primarily for cucurbits.

Table 1: Recommended Spray Concentrations for Powdery Mildew Control on Cucurbits
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. Concentration = Concentration  Application
Target Disease Crop
(g/100L) (g/ha) Notes
Apply every 5 to
10 days as soon
as the first signs
) ) of mildew
Powdery Mildew Cucurbits 25-40 250 - 400

appear. Use the
higher rate when
disease pressure

is severe.[1]

Table 2: Recommended Spray Concentrations for Mite Control on Cucurbits

Concentration = Concentration  Application
Target Pest Crop
(g/100L) (g/ha) Notes
Apply as a
thorough spray
at the beginning
Two-spotted Mite  Cucurbits 40-50 400 - 500 of a mite build-

up. Repeat
applications as
required.[1]

Note on Ornamentals: While some chinomethionate product labels historically included

ornamental flowering plants and woody shrubs as approved application sites, specific spray

concentrations for these are not readily available in current literature.[2] Therefore, it is crucial

to conduct preliminary trials on a small number of plants to determine safe and effective rates,

starting with the lower concentrations recommended for sensitive crops like cucurbits.

Experimental Protocols

Protocol 1: Preparation of Chinomethionate Spray Suspension (from Wettable Powder)

This protocol outlines the steps for preparing a spray suspension from a wettable powder

formulation (e.g., 25% chinomethionate).

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://resources.bayer.com.au/resources/uploads/label/file7270.pdf
https://resources.bayer.com.au/resources/uploads/label/file7270.pdf
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.pomerix.com/pesticides/morestan-25-wettable-powder-miticide-fungicide-insecticide
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Determine Required Concentration: Based on the target pest/disease and crop, determine
the desired final concentration in grams per 100 liters ( g/100 L) from the tables above or
through preliminary trials.

o Calculate Amount of Product: Calculate the required amount of chinomethionate wettable
powder for your spray volume.

o Example: To prepare 10 liters of a 30 g/100 L solution, you would need: (30 g/100L) * 10
L = 3 g of the wettable powder product.

o Create a Paste: In a separate container, add a small amount of water to the calculated
amount of wettable powder and stir to form a smooth paste. This prevents clumping when
added to the main spray tank.[1]

e Dilute to a Slurry: Gradually add more water to the paste, mixing continuously until a creamy
slurry is formed.[1]

 Fill Spray Tank: Fill the spray tank with approximately half the required volume of water.

e Add Slurry to Tank: Pour the chinomethionate slurry into the spray tank while the agitator is
running.

o Top off Tank: Add the remaining volume of water to the spray tank to reach the final desired
volume.

o Maintain Agitation: Keep the sprayer's agitation system running throughout the application to
ensure the suspension remains uniformly mixed.

Protocol 2: Greenhouse Application of Chinomethionate Spray

This protocol provides a general procedure for applying chinomethionate spray to greenhouse
plants.

o Safety Precautions: Before application, ensure all personnel are wearing appropriate
Personal Protective Equipment (PPE), including chemical-resistant gloves, coveralls, and a
respirator.
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Isolate Treatment Area: If possible, isolate the greenhouse or section to be treated to prevent
spray drift to non-target plants.

Calibrate Sprayer: Ensure the spray equipment is properly calibrated to deliver a consistent
and fine mist for thorough coverage.

Application Technique:

o Apply the spray solution to the point of runoff, ensuring complete coverage of all plant
surfaces, including the undersides of leaves where pests and mildew often reside.[1]

o Avoid excessive runoff.[1]
Environmental Conditions:

o Avoid applying when temperatures are high (e.g., >30°C or 86°F) to minimize the risk of
phytotoxicity.[1]

o Do not apply during extended periods of unusually cold weather.[1]

o Apply when foliage is dry or nearly dry.

Post-Application:

o Allow the spray to dry completely before re-entering the greenhouse without PPE.
o Observe a withholding period if treating edible crops (e.g., 7 days for cucurbits).[1]
o Thoroughly clean all spray equipment after use.

Protocol 3: Phytotoxicity Assessment in Greenhouse Trials

Due to the potential for plant injury, a phytotoxicity trial is essential before large-scale
application, especially on ornamental plants for which specific concentration data is
unavailable.

o Select Test Plants: Choose a small, representative group of each plant species and cultivar
to be tested.
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» Prepare a Range of Concentrations: Prepare several small batches of chinomethionate
spray at varying concentrations. Start with a low concentration (e.g., 20-25 g/100 L) and
incrementally increase to the higher recommended rates for other crops. Include a water-
only control group.

o Application: Apply the different concentrations to the designated test plants, ensuring each
plant is clearly labeled with the concentration it received.

o Observation Period: Observe the plants daily for at least one week for any signs of
phytotoxicity.

e Record Symptoms: Document any observed symptoms, which may include:

o Necrotic spots or flecks on leaves[3]

[e]

Leaf edge burn[3]

o

Chlorosis (yellowing) or bleaching][3]

[¢]

Distorted growth (e.g., leaf curling or cupping)[3]

[e]

Stunting of growth

[e]

Flower or leaf drop[3]

» Determine Safe Concentration: Based on the observations, determine the highest
concentration that does not cause unacceptable damage to the plants.

Mandatory Visualizations
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Caption: Experimental workflow for the preparation and application of chinomethionate spray
in greenhouse trials.
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Caption: Logical workflow for conducting a phytotoxicity assessment of chinomethionate on

greenhouse plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Chinomethionate Application for Greenhouse Trials:
Detailed Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668619#chinomethionate-spray-concentrations-for-
greenhouse-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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